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Compound of Interest

Triphenylmethyl(2-bromoethyl)
Compound Name:
sulfide

Cat. No.: B1145269

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound with the
IUPAC name [2-bromoethylsulfanyl(diphenyl)methyl]benzene, commonly known as
Triphenylmethyl(2-bromoethyl) sulfide. Due to the limited availability of specific experimental
data for this molecule in publicly accessible literature, this guide synthesizes information from
established chemical principles and data available for structurally related compounds.

Chemical Identity and Properties

The compound, with the molecular formula C21H19BrS, is characterized by a triphenylmethyl
(trityl) group attached to a sulfur atom, which is in turn bonded to a 2-bromoethyl group. The
trityl group is a bulky hydrophobic moiety, while the 2-bromoethyl group provides a reactive site
for nucleophilic substitution.

Table 1: Physicochemical Properties of [2-bromoethylsulfanyl(diphenyl)methyllbenzene
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Property Value Source

[2-
IUPAC Name bromoethylsulfanyl(diphenyl)m  PubChem

ethyllbenzene

Triphenylmethyl(2-bromoethyl)

sulfide, (2-Bromoethyl)

(trityl)sulfane, Benzene,
Synonyms PubChem

1,1 1"[[(2-

bromoethyl)thio]methylidynel]tri

s_
Molecular Formula C21H19BrS PubChem
Molecular Weight 383.3 g/mol PubChem[1]
CAS Number 157522-54-8 PubChem
XLogP3-AA 6.3 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

1 PubChem
Count
Rotatable Bond Count 5 PubChem
Exact Mass 382.03908 g/mol PubChem[1]
Monoisotopic Mass 382.03908 g/mol PubChem[1]
Topological Polar Surface Area  25.3 A2 PubChem|[1]
Heavy Atom Count 23 PubChem
Complexity 279 PubChem[1]

Note: Most properties are computationally derived and provided by PubChem.

Potential Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of [2-
bromoethylsulfanyl(diphenyl)methyllbenzene is not readily available in the reviewed literature,
a plausible synthetic route can be proposed based on established organic chemistry principles.

Proposed Synthesis Workflow:

The synthesis would likely involve the reaction of triphenylmethanethiol (tritylthiol) with 1,2-
dibromoethane. The thiol, acting as a nucleophile, would displace one of the bromine atoms on
the dibromoethane in a nucleophilic substitution reaction.
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Reactants Reaction Conditions
Triphenyhnethanethi()l 1,2_Dibr0m06thane _ _
Nuclegphilic Attack Electrophile Deprotonation of Thiol Reaction Medium
Y A
> Reaction “

A4

A/
[2-bromoethylsulfanyl(diphenyl)methyl]benzene HBr salt of the base

[2-bromoethylsulfanyl(diphenyl)methyl]benzene

Biologically active molecule
with a free thiol group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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